(2-aminophenyl)thiourea hydrochloride
Overview
Description
(2-Aminophenyl)thiourea hydrochloride, also referred to as 2-APTU, is an organic compound that is widely used in various scientific applications, including biochemistry and physiology. It is a white, odorless, crystalline solid that is soluble in water and organic solvents. 2-APTU is a highly versatile compound that can be used in a variety of experiments due to its unique properties. Its unique properties include its ability to act as a reducing agent, a chelating agent, and a catalyst in various reactions. It is also used as a reagent in biochemical assays and as a stabilizing agent in proteins and other biomolecules.
Scientific Research Applications
2-APTU is widely used in various scientific research applications due to its unique properties. It has been used as a reagent in biochemical assays, such as enzyme assays, immunoassays, and DNA/RNA hybridization assays. It is also used as a stabilizing agent in proteins and other biomolecules. In addition, 2-APTU can be used as a reducing agent, a chelating agent, and a catalyst in various reactions. It has also been used in the synthesis of various organic compounds, such as amino acids and peptides.
Mechanism of Action
2-APTU acts as a reducing agent, a chelating agent, and a catalyst in various reactions. As a reducing agent, 2-APTU can reduce metal ions and other oxidizing agents, and can also reduce disulfide bonds in proteins. As a chelating agent, 2-APTU can bind metal ions, such as copper, iron, and zinc, and can also bind other molecules, such as DNA and RNA. As a catalyst, 2-APTU can accelerate the rate of chemical reactions, such as the hydrolysis of esters and amides.
Biochemical and Physiological Effects
2-APTU has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been shown to inhibit the growth of certain bacteria, such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. In addition, 2-APTU has been shown to inhibit the growth of certain fungi, such as Candida albicans and Aspergillus niger.
Advantages and Limitations for Lab Experiments
The use of 2-APTU in laboratory experiments has several advantages. It is a highly versatile compound that can be used in a variety of experiments due to its unique properties. It is also relatively inexpensive and easy to obtain. Furthermore, it is a safe and non-toxic compound.
However, there are some limitations to the use of 2-APTU in laboratory experiments. It is not very stable and can degrade over time. It is also sensitive to light and should be stored in a dark, cool place. In addition, it can react with other compounds, such as proteins and metal ions, and should be used with caution.
Future Directions
There are a number of potential future directions for the use of 2-APTU in scientific research. It could be used to develop new methods for the synthesis of organic compounds, such as amino acids and peptides. It could also be used to improve the stability of proteins and other biomolecules. In addition, 2-APTU could be used to develop new methods for the detection and quantification of various molecules, such as DNA and RNA. Finally, it could be used to develop new methods for the inhibition of various enzymes, such as cyclooxygenase and lipoxygenase.
Synthesis Methods
2-APTU can be synthesized in a two-step process that involves the reaction of thiourea with 2-aminobenzoic acid. In the first step, 2-aminobenzoic acid is reacted with thiourea in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces a product known as 2-aminophenylthiourea. In the second step, the 2-aminophenylthiourea is reacted with hydrochloric acid to produce 2-APTU hydrochloride. This reaction is known as an acid-catalyzed dehydration reaction and produces a product that is a white, odorless, crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminophenyl)thiourea hydrochloride involves the reaction of 2-aminophenylamine with thiourea in the presence of hydrochloric acid.", "Starting Materials": [ "2-aminophenylamine", "thiourea", "hydrochloric acid" ], "Reaction": [ "Dissolve 2-aminophenylamine in hydrochloric acid", "Add thiourea to the solution and stir for several hours", "Heat the mixture to 60-70°C and continue stirring for 2-3 hours", "Cool the mixture to room temperature and filter the precipitate", "Wash the precipitate with cold water and dry it in a vacuum oven", "Recrystallize the product from ethanol to obtain (2-aminophenyl)thiourea hydrochloride" ] } | |
CAS RN |
2445790-78-1 |
Product Name |
(2-aminophenyl)thiourea hydrochloride |
Molecular Formula |
C7H10ClN3S |
Molecular Weight |
203.7 |
Purity |
95 |
Origin of Product |
United States |
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